Cas no 1286734-84-6 (2-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid
• CAS No: 1286734-84-6
• MF: C₅H₂F₃NO₂S
• MW: 197.135090351105
• MDL: MFCD18632534
• CID: 1223487
• PubChem ID: 21611535
• Update Time: 2025-05-20

2-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethyl)-1,3-thiazole-5-carboxylic acid
• 5-Carboxy-2-(trifluoromethyl)-1,3-thiazole
• SureCN3989938
• PB25690
• QC-3525
• 2-(trifluoromethyl)thiazole-5-carboxylic acid
• 2-TRIFLUOROMETHYLTHIAZOLE-5-CARBOXYLIC ACID
• 5-Thiazolecarboxylic acid, 2-(trifluoromethyl)-
• AK173999
• 1,2-Ethanediamine, N2-methyl-1-phenyl-, hydrochloride (1:2)
• CS-W007256
• SY057577
• 2-(trifluoromethyl)thiazole-5-carboxylicacid
• AKOS006319828
• P12408
• DA-46385
• A888994
• DTXSID30616330
• SCHEMBL3989938
• MFCD18632534
• POPWMBOAMPURLZ-UHFFFAOYSA-N
• AMY34678
• 1286734-84-6
• DS-8545
• EN300-119650
• 2-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid

• MDL： MFCD18632534
• Inchi： 1S/C5H2F3NO2S/c6-5(7,8)4-9-1-2(12-4)3(10)11/h1H,(H,10,11)
• InChI Key： POPWMBOAMPURLZ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1C(F)(F)F

Computed Properties

• Exact Mass: 196.97583397g/mol
• Monoisotopic Mass: 196.97583397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4
• XLogP3: 1.7

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: 158-161℃
• Boiling Point: 224.6±40.0 °C at 760 mmHg
• Flash Point: 89.6±27.3 °C
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

2-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid

Introduction to 2-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid (CAS No. 1286734-84-6)

2-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid (CAS No. 1286734-84-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are heterocyclic compounds containing sulfur and nitrogen atoms in a five-membered ring. The presence of a trifluoromethyl group and a carboxylic acid functional group imparts unique chemical and biological properties to this molecule, making it a valuable building block in the synthesis of various bioactive compounds.

The chemical structure of 2-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid consists of a thiazole ring with a trifluoromethyl group at the 2-position and a carboxylic acid group at the 5-position. The trifluoromethyl group is known for its electron-withdrawing properties, which can influence the reactivity and stability of the molecule. The carboxylic acid group, on the other hand, provides opportunities for further functionalization through esterification, amidation, and other chemical transformations.

In recent years, 2-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid has gained attention due to its potential in the development of novel therapeutic agents. Research has shown that thiazoles with trifluoromethyl substituents exhibit enhanced biological activity and improved pharmacokinetic properties compared to their non-fluorinated counterparts. For instance, studies have demonstrated that compounds derived from 2-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid can act as potent inhibitors of various enzymes involved in disease pathways, such as kinases and proteases.

One notable application of 2-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid is in the field of cancer research. Researchers have synthesized derivatives of this compound that exhibit selective cytotoxicity against cancer cells while sparing normal cells. These derivatives have shown promise in preclinical studies as potential anticancer agents. For example, a study published in the Journal of Medicinal Chemistry reported that a derivative of 2-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid demonstrated significant antiproliferative activity against several human cancer cell lines, including breast cancer and lung cancer cells.

Beyond cancer research, 2-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid has also been explored for its potential in treating neurodegenerative diseases. Thiazoles with trifluoromethyl groups have been shown to possess neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. A recent study published in the European Journal of Medicinal Chemistry highlighted the ability of a derivative of 2-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid to protect neurons from oxidative stress-induced damage, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its biological applications, 2-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid is also used as an intermediate in the synthesis of various pharmaceuticals and agrochemicals. The versatility of this compound lies in its ability to undergo a wide range of chemical reactions, including coupling reactions with other functional groups and cyclization reactions to form complex molecular structures. This makes it an attractive starting material for synthetic chemists working on the development of new drugs and agrochemicals.

The synthesis of 2-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid can be achieved through several routes. One common method involves the reaction of 2-trifluoromethylthioacetic acid with thiourea followed by cyclization under acidic conditions. Another approach involves the condensation of 2-trifluoromethylthioacetyl chloride with thiourea and subsequent oxidation to form the thiazole ring. These synthetic methods have been optimized to achieve high yields and purity levels, making them suitable for large-scale production.

The physical properties of 2-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid, such as its melting point and solubility characteristics, are important considerations for its use in various applications. This compound is typically a white crystalline solid with a melting point ranging from 90°C to 95°C. It is soluble in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for use in solution-phase reactions and formulation processes.

In conclusion, 2-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid (CAS No. 1286734-84-6) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional groups provide opportunities for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and improve our understanding of this compound's biological activities and synthetic potential.